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Compound of Interest

Compound Name: m-PEG3-OH

Cat. No.: B1677429 Get Quote

For Immediate Release: A Detailed Technical Overview of m-PEG3-OH for Researchers,

Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the core physicochemical

properties, applications, and experimental protocols related to m-PEG3-OH (Monodisperse

methoxy(triethylene glycol)). This molecule is a cornerstone in modern bioconjugation,

nanotechnology, and therapeutic development, particularly in the burgeoning field of

Proteolysis-Targeting Chimeras (PROTACs).

Core Physicochemical Properties of m-PEG3-OH
m-PEG3-OH, also known as Triethylene glycol monomethyl ether, is a hydrophilic linker of

precise length, a feature critical for the controlled design of complex molecular architectures. Its

properties are summarized below.
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Property Value Citations

Molecular Formula C₇H₁₆O₄ [1][2][3][4]

Molecular Weight 164.20 g/mol [1][2][4]

CAS Number 112-35-6 [1][2][3][4]

Appearance Colorless to light yellow liquid [4][5]

Density ~1.0 g/cm³ [3]

Boiling Point 233.9 ± 20.0 °C at 760 mmHg [3]

Melting Point -44 °C [3]

Solubility
Soluble in water and DMSO (≥

100 mg/mL)
[4][5]

Purity ≥95% [1][2]

Storage Conditions
Pure form: -20°C for 3 years;

In solvent: -80°C for 6 months
[4]

Applications in Research and Drug Development
m-PEG3-OH and its derivatives are instrumental in a variety of advanced applications:

PROTAC Linkers: The defined length and hydrophilic nature of the PEG3 spacer make it an

ideal component in the design of PROTACs.[3][4] PROTACs are heterobifunctional

molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's

degradation.[4] The linker's characteristics are crucial for optimizing the formation and

stability of the ternary complex between the target protein, the PROTAC, and the E3 ligase.

Bioconjugation: The terminal hydroxyl group of m-PEG3-OH can be readily functionalized

into other reactive groups, such as mesylates (OMs), to facilitate the covalent attachment

(PEGylation) of the molecule to proteins, peptides, or other biomolecules. This process can

enhance solubility, improve pharmacokinetic profiles, and reduce the immunogenicity of

therapeutic proteins.
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Nanoparticle Surface Modification: PEGylation of nanoparticles is a widely used strategy to

improve their stability, reduce non-specific protein adsorption (biofouling), and prolong

circulation times in vivo.[6] m-PEG3-OH serves as a fundamental building block for creating

functionalized PEG chains for nanoparticle surface modification.[7]

Experimental Protocol: Protein Bioconjugation with
a m-PEG3-Derivative
This protocol outlines a general procedure for the bioconjugation of a protein using a mesylated

derivative of m-PEG3-OH (m-PEG3-OMs). The principle involves a nucleophilic substitution

reaction where a primary amine (e.g., from a lysine residue on the protein) displaces the

mesylate group, forming a stable secondary amine linkage.

Materials:

m-PEG3-OMs (stored desiccated at -20°C)

Protein of Interest (POI) in an amine-free buffer (e.g., 100 mM Sodium Phosphate or Sodium

Borate buffer, pH 7.5-8.5)

Quenching Solution (1 M Tris-HCl or 1 M Glycine, pH 8.0)

Purification System (e.g., Size Exclusion Chromatography - SEC)

General laboratory equipment (pipettes, reaction vials, mixer)

Procedure:

Preparation of Solutions:

Prepare the protein of interest at a concentration of 1-10 mg/mL in the reaction buffer.

Immediately before use, dissolve the m-PEG3-OMs in the reaction buffer to the desired

stock concentration. It is critical to prepare this solution fresh to prevent hydrolysis of the

mesylate group.

Bioconjugation Reaction:
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In a reaction vial, add the protein solution.

Initiate the reaction by adding the freshly prepared m-PEG3-OMs solution to the protein

solution. A starting molar ratio of 10:1 (PEG to protein) is recommended.

Mix gently and incubate the reaction mixture for 2-4 hours at room temperature or

overnight at 4°C with gentle agitation.

Reaction Quenching:

To stop the reaction, add the quenching solution to the reaction mixture. This will react with

any unreacted m-PEG3-OMs.

Purification of the PEGylated Protein:

Purify the conjugate using a suitable chromatography method, such as SEC, to separate

the PEGylated protein from unreacted reagents and byproducts.

Characterization:

Analyze the purified conjugate using SDS-PAGE to observe the increase in apparent

molecular weight.

Confirm the degree of PEGylation using Mass Spectrometry (MALDI-TOF or ESI-MS).

Perform a relevant bioassay to ensure the functional integrity of the PEGylated protein.

Visualizing Experimental Workflows
The following diagrams illustrate key processes involving PEG linkers in drug development and

bioconjugation.
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Caption: Mechanism of action for a PROTAC, illustrating the formation of a ternary complex

and subsequent protein degradation.
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Caption: General experimental workflow for the bioconjugation of a protein with a m-PEG3-

derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1677429?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677429?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemscene.com [chemscene.com]

2. mPEG3-OH | CAS:112-35-6 | Biopharma PEG [biochempeg.com]

3. m-PEG3-OH | CAS#:112-35-6 | Chemsrc [chemsrc.com]

4. medchemexpress.com [medchemexpress.com]

5. TRIETHYLENE GLYCOL MONOMETHYL ETHER | 112-35-6 [chemicalbook.com]

6. One of PEG Applications: Surface Modification | Biopharma PEG [biochempeg.com]

7. dovepress.com [dovepress.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to m-PEG3-OH for
Advanced Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677429#m-peg3-oh-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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